![molecular formula C20H21N2O2+ B1236393 methyl 2-[2-methyl-3-[(E)-2-(1-methylpyridin-1-ium-4-yl)ethenyl]indol-1-yl]acetate](/img/structure/B1236393.png)
methyl 2-[2-methyl-3-[(E)-2-(1-methylpyridin-1-ium-4-yl)ethenyl]indol-1-yl]acetate
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Overview
Description
Methyl 2-[2-methyl-3-[(E)-2-(1-methylpyridin-1-ium-4-yl)ethenyl]indol-1-yl]acetate is an alpha-amino acid ester.
Scientific Research Applications
Antiallergic Applications
Methyl 2-[2-methyl-3-[(E)-2-(1-methylpyridin-1-ium-4-yl)ethenyl]indol-1-yl]acetate has been researched for its potential in antiallergic applications. A study by Menciu et al. (1999) explored a series of N-(pyridin-4-yl)-(indol-3-yl)alkylamides, including compounds related to this compound, for their antiallergic properties. This research identified compounds with significant potency against allergenic responses (Menciu et al., 1999).
Cytotoxic Properties
The compound has been studied for its cytotoxic properties. Wang et al. (2011) isolated a new cytotoxic indole-3-ethenamide from the halotolerant fungus Aspergillus sclerotiorum, demonstrating moderate cytotoxicity against specific cell lines (Wang et al., 2011).
Synthesis and Chemical Characterization
Koz’minykh et al. (2006) and Morales-Ríos et al. (1993) investigated the synthesis and regioselective addition of aromatic amines to related compounds. These studies contribute to the understanding of the chemical behavior and synthesis methods of such compounds (Koz’minykh et al., 2006); (Morales-Ríos et al., 1993).
Electro-Optic Materials
Facchetti et al. (2003) described the synthesis of pyrrole-based donor-acceptor chromophores, showcasing applications in electro-optic materials. This research provides insights into the potential of such compounds in advanced material science (Facchetti et al., 2003).
Properties
Molecular Formula |
C20H21N2O2+ |
---|---|
Molecular Weight |
321.4 g/mol |
IUPAC Name |
methyl 2-[2-methyl-3-[(E)-2-(1-methylpyridin-1-ium-4-yl)ethenyl]indol-1-yl]acetate |
InChI |
InChI=1S/C20H21N2O2/c1-15-17(9-8-16-10-12-21(2)13-11-16)18-6-4-5-7-19(18)22(15)14-20(23)24-3/h4-13H,14H2,1-3H3/q+1 |
InChI Key |
LRTXUKRRTLYVBH-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=C(C2=CC=CC=C2N1CC(=O)OC)/C=C/C3=CC=[N+](C=C3)C |
SMILES |
CC1=C(C2=CC=CC=C2N1CC(=O)OC)C=CC3=CC=[N+](C=C3)C |
Canonical SMILES |
CC1=C(C2=CC=CC=C2N1CC(=O)OC)C=CC3=CC=[N+](C=C3)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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